Sodium (2-sulfonatoethyl)methanethiosulfonate
CAS No.: 184644-83-5
VCID: VC0013883
Molecular Formula: C3H7NaO5S3
Molecular Weight: 242.3 g/mol
* For research use only. Not for human or veterinary use.
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Description | Sodium (2-sulfonatoethyl)methanethiosulfonate, commonly known as MTSES, is a negatively charged reagent used in research to study cysteine residues in proteins . MTSES reacts with sulfhydryl groups, forming mixed disulfide bonds . It is a water-soluble white solid and is soluble in DMSO . MTSES is membrane-impermeable . MTS reagents such as MTSES, 2-aminoethyl MTS hydrobromide (MTSEA), and [2-(triethylammonium) ethyl] MTS bromide (MTSET) are used to convert sulfhydryls to disulfides . MTSES is utilized to modify cysteine residues, which can alter protein structure and function, providing insights into the roles of specific amino acids . Researchers often employ MTSES to examine the accessibility of cysteine residues and their involvement in protein dynamics . In electrophysiology, MTSES has been shown to modulate the activity of ion channels, such as BKCa channels, offering a tool to study channel gating mechanisms . It is worth noting that MTSES hydrolyzes at a pH of 7.5 with a half-life of approximately 20 minutes, and a concentration of 10mM is typically used for 1 to 5 minutes . MTSES prevents S-nitrosylation . |
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CAS No. | 184644-83-5 |
Product Name | Sodium (2-sulfonatoethyl)methanethiosulfonate |
Molecular Formula | C3H7NaO5S3 |
Molecular Weight | 242.3 g/mol |
IUPAC Name | sodium;2-methylsulfonylsulfanylethanesulfonate |
Standard InChI | InChI=1S/C3H8O5S3.Na/c1-10(4,5)9-2-3-11(6,7)8;/h2-3H2,1H3,(H,6,7,8);/q;+1/p-1 |
Standard InChIKey | NZSYKLNULKPWIX-UHFFFAOYSA-M |
SMILES | CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+] |
Canonical SMILES | CS(=O)(=O)SCCS(=O)(=O)[O-].[Na+] |
Appearance | Assay:≥98%A crystalline solid |
Synonyms | 2-[(Methylsulfonyl)thio]ethanesulfonic Acid Sodium Salt; MTSES; |
PubChem Compound | 3509088 |
Last Modified | Sep 14 2023 |
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